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Compound of Interest

Compound Name: Hexaethyldisiloxane

Cat. No.: B1329380

In-Depth Technical Guide: Hexaethyldisiloxane

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on the chemical compound
Hexaethyldisiloxane, with a focus on its fundamental properties.

Chemical Identity and Properties

Hexaethyldisiloxane is a chemical compound classified as a siloxane.[1] It is also known by
other names including 1,1,1,3,3,3-Hexaethyldisiloxane, Bis(triethylsilyl) ether, and
triethyl(triethylsilyloxy)silane.[1][2][3] The compound's key identifiers and physicochemical
properties are summarized in the table below.
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Property Value Source(s)
CAS Number 994-49-0 [LI21031[41511611 7]
Molecular Formula C12H300Si2 [L11211311415161171I8]
Molecular Weight 246.54 g/mol [L12131IA1I51171E]
Appearance Transpéreht/c:olorless to light .

yellow liquid
Density 0.84 g/mL to 0.844 g/mL [1][2]13]
Melting Point -115 °C [11[2][3][6]
Boiling Point 231 °C - 234.5°C [1][2]13][6]
Flash Point 77 °C-87°C [1][2]13][6]
Refractive Index 1.433 (1121131

Water Solubility

Not miscible or difficult to mix

with water

[2]3]15]
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Experimental Data and Protocols

Currently, publicly available literature does not detail specific biological signaling pathways or

extensive drug development experimental protocols directly involving hexaethyldisiloxane. Its

primary documented use is as a pharmaceutical intermediate.[2][3] Researchers interested in

the application of this compound would likely need to develop bespoke experimental plans

based on their specific research objectives.

A general workflow for the characterization of a chemical compound like hexaethyldisiloxane

is outlined in the diagram below. This process illustrates the logical progression from initial

identification to further investigation of its properties.
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Workflow for Chemical Characterization.

Safety and Handling

Hexaethyldisiloxane is associated with hazard statements H315 (causes skin irritation), H319
(causes serious eye irritation), and H335 (may cause respiratory irritation).[4] Appropriate
personal protective equipment should be used when handling this chemical, and it should be
stored in a dry, room-temperature environment in a sealed container.[2][3] For detailed safety
information, it is recommended to consult the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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